Cas no 72336-16-4 (N-benzyl-N~2~,N~2~-diethylglycinamide)

• Product Name: N-benzyl-N~2~,N~2~-diethylglycinamide
• CAS No: 72336-16-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 1755049
• PubChem ID: 969777
• Update Time: 2025-04-21

N-benzyl-N~2~,N~2~-diethylglycinamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N~2~,N~2~-diethylglycinamide
• acetamide, 2-(diethylamino)-N-(phenylmethyl)-
• 2-(Diethylamino)-N-(phenylmethyl)acetamide
• VU0048205-1
• AKOS002248552
• DTXSID60222665
• CHEMBL58685
• BRN 2646911
• 4-12-00-02342 (Beilstein Handbook Reference)
• SCHEMBL21138111
• 72336-16-4

• Inchi： 1S/C13H20N2O/c1-3-15(4-2)11-13(16)14-10-12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,14,16)
• InChI Key： CUMDOJBQHHXABV-UHFFFAOYSA-N
• SMILES： O=C(CN(CC)CC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34